Cas no 774499-89-7 (1H-Azepine,3-ethylhexahydro-1-methyl-3-phenyl-)

1H-Azepine,3-ethylhexahydro-1-methyl-3-phenyl- Properties

Names and Identifiers

• 1H-Azepine,3-ethylhexahydro-1-methyl-3-phenyl-
• 1H-Azepine,3-ethylhexahydro-1-methyl-3-phenyl-(9CI)
• 3-ethyl-1-methyl-3-phenylazepane
• SCHEMBL20698849
• 774499-89-7

• InChIKey： HENWCVSKXNYCGD-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H23N/c1-3-15(14-9-5-4-6-10-14)11-7-8-12-16(2)13-15/h4-6,9-10H,3,7-8,11-13H2,1-2H3
• SMILES： CCC1(CCCCN(C1)C)C2=CC=CC=C2

Computed Properties

• Exact Mass: 217.18319
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 217.183
• Heavy Atom Count: 16
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• PSA: 3.24